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Compound of Interest

Compound Name: Octadecaprenyl-MPDA

Cat. No.: B15552386 Get Quote

Despite its specific chemical designation, the discovery and initial characterization of

Octadecaprenyl-MPDA, a long-chain polyprenyl phosphate, remain largely undocumented in

publicly accessible scientific literature. This in-depth guide navigates the existing information

landscape, highlighting the general importance of the broader class of polyprenyl phosphates

while underscoring the significant knowledge gaps surrounding this particular C90 isoprenoid.

Chemical Identity and Nomenclature
Octadecaprenyl-MPDA is chemically identified as octadecaprenyl phosphate. It is assigned

the Chemical Abstracts Service (CAS) Registry Number 93265-83-9. The molecular formula for

this compound is C₉₀H₁₄₇O₄P, with a corresponding molecular weight of 1324.1 g/mol . While

the "Octadecaprenyl" portion of its name clearly refers to a long chain of eighteen isoprene

units, the origin and significance of the "MPDA" suffix are not defined in available chemical

literature and may represent a proprietary or laboratory-specific identifier.

Table 1: Chemical Identifiers for Octadecaprenyl-MPDA
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Identifier Value

Chemical Name Octadecaprenyl phosphate

CAS Number 93265-83-9

Molecular Formula C₉₀H₁₄₇O₄P

Molecular Weight 1324.1 g/mol

The Broader Context: The Critical Role of
Polyprenyl Phosphates
While specific research on Octadecaprenyl-MPDA is scarce, the broader family of polyprenyl

phosphates plays a well-established and vital role in cellular biology. These molecules, which

consist of a linear polymer of isoprene units linked to a phosphate group, act as essential lipid

carriers for sugar moieties across cellular membranes. This function is fundamental to a variety

of biosynthetic pathways in all domains of life.

In bacteria, for instance, undecaprenyl phosphate (a C55 polyprenyl phosphate) is a crucial

carrier in the biosynthesis of peptidoglycan, the primary structural component of the bacterial

cell wall. In eukaryotes, dolichyl phosphates (typically C80-C100) are indispensable for the

synthesis of N-linked glycoproteins, which are involved in a vast array of cellular functions,

including protein folding, cell-cell recognition, and immune responses.

The general mechanism involves the enzymatic transfer of a sugar from a nucleotide sugar

donor to the polyprenyl phosphate on the cytoplasmic face of a membrane. The resulting

sugar-lipid intermediate is then "flipped" across the membrane, making the sugar available for

further elongation or transfer to a target protein or polysaccharide.
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General workflow of polyprenyl phosphate-mediated glycosylation.

Synthesis of Polyprenyl Phosphates: General
Methodologies
While a specific protocol for the synthesis of Octadecaprenyl-MPDA is not available, general

methods for the phosphorylation of polyprenols have been described in the scientific literature.

These can be broadly categorized into chemical and chemoenzymatic approaches.

Chemical Synthesis: A common method involves the phosphorylation of the corresponding

polyprenol (octadecaprenol in this case) using a suitable phosphorylating agent. One

established protocol utilizes tetra-n-butylammonium dihydrogen phosphate and

trichloroacetonitrile. This method is noted for its efficiency and applicability to a wide range of

alcohols.
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Chemoenzymatic Synthesis: This approach utilizes enzymes to catalyze the phosphorylation of

the polyprenol. For example, diacylglycerol kinases (DGKs) from bacteria such as

Streptococcus mutans have been shown to effectively phosphorylate a range of polyprenols

using ATP as the phosphate donor. This method offers high specificity and can be

advantageous for producing biologically active isomers.
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General approaches to the synthesis of polyprenyl phosphates.

The Unanswered Questions and Future Directions
The lack of specific research on Octadecaprenyl-MPDA presents a significant void in our

understanding of very long-chain polyprenyl phosphates. Key questions that remain

unanswered include:

Natural Occurrence: Is Octadecaprenyl-MPDA a naturally occurring molecule in any

organism, or is it a synthetic construct for research purposes?

Biological Function: If it is a natural product, what is its specific biological role? Does it

participate in glycosylation pathways, and if so, for what types of glycoconjugates?

Enzymatic Machinery: What enzymes are responsible for its synthesis and metabolism?
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Biophysical Properties: How does its extended chain length of eighteen isoprene units

influence its interaction with cell membranes and its function as a lipid carrier?

Future research efforts will be necessary to elucidate the discovery, synthesis, and biological

significance of Octadecaprenyl-MPDA. The exploration of extremophiles or organisms with

unique cell envelope compositions may reveal the existence and function of such very long-

chain polyprenyl phosphates. Furthermore, the total synthesis of this molecule would enable

detailed biophysical studies and its use as a probe to investigate novel glycosylation pathways.

Until such research is undertaken and published, Octadecaprenyl-MPDA will remain a

molecule defined more by its chemical structure than by its biological context.

To cite this document: BenchChem. [The Enigmatic Molecule: Unraveling the Scant History
of Octadecaprenyl-MPDA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552386#discovery-and-initial-characterization-of-
octadecaprenyl-mpda]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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